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Compound of Interest

12-Methoxy-12-oxododecanoic
Compound Name: _
acid

Cat. No.: B030163

An In-depth Technical Guide to 12-Methoxy-12-
oxododecanoic Acid

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development engaged with 12-Methoxy-12-oxododecanoic acid. It
delves into the core physicochemical and chemical properties of this molecule, providing
practical insights and methodologies for its application.

Introduction: Understanding the Molecule

12-Methoxy-12-oxododecanoic acid, also known by synonyms such as Dodecanedioic acid
monomethyl ester and Monomethyl dodecanedioate, is a dicarboxylic acid monoester.[1][2] Its
structure features a twelve-carbon aliphatic chain, making it a derivative of dodecanedioic acid.
This bifunctional nature, possessing both a carboxylic acid and a methyl ester group, renders it
a versatile intermediate in organic synthesis. Its applications are found in the synthesis of
polymers like polyamides, as a modifier for saturated polyesters, and in the creation of
specialty polyurethanes.[3][4]

Physicochemical Properties

The physical and chemical characteristics of a compound are fundamental to its application in
research and development. Below is a summary of the key properties of 12-Methoxy-12-
oxododecanoic acid.
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Property Value Source(s)
Molecular Formula C13H2404 [1112][3]
Molecular Weight 244.33 g/mol [1][2]

White to off-white solid,
Appearance [5]
powder, or crystals

Melting Point 50.0to 55.0 °C [3]
N ] 170 °C at 3 Torr; 355.3°C at
Boiling Point [3114]
760 mmHg
Density 1.012 g/cm3 (Predicted) [3114]
Purity Typically >97% (GC) [1][5]

Room temperature, sealed in
Storage Temperature dry conditions or refrigerated [5][6]
(0-10°C)

Chemical Identity and Descriptors

For unambiguous identification and use in computational chemistry, the following identifiers are
provided:

CAS Number: 3903-40-0[3][5]

InChl: INChl=1S/C13H2404/c1-17-13(16)11-9-7-5-3-2-4-6-8-10-12(14)15/h2-11H2,1H3,
(H,14,15)[1][5]

InChiKey: REGGDLIBDASKGE-UHFFFAOYSA-N[1][5]

SMILES: COC(=0)CCCCCCCCCCC(=0)0[4][6]

Spectroscopic and Analytical Data

Characterization of 12-Methoxy-12-oxododecanoic acid is typically achieved through
standard spectroscopic techniques. While full spectral data requires access to specialized
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databases, the availability of Nuclear Magnetic Resonance (NMR) data has been noted.[6][7]
Techniques such as Gas Chromatography (GC) are also utilized to determine purity.

Synthesis Protocol: A Practical Approach

The synthesis of 12-Methoxy-12-oxododecanoic acid can be achieved through the partial
hydrolysis of dimethyl dodecanedioate. The following protocol is based on established chemical
principles.

Objective: To synthesize 12-Methoxy-12-oxododecanoic acid from dimethyl dodecanedioate.

Materials:

Dimethyl dodecanedioate

Potassium hydroxide

Methanol

Diethyl ether

Acetonitrile

1N Hydrochloric acid

Phosphorus pentoxide
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve dimethyl dodecanedioate in a mixed
solvent of diethyl ether and acetonitrile.

o Reagent Addition: While stirring, slowly add a solution of potassium hydroxide dissolved in
methanol. It is crucial to maintain the reaction temperature between 0-5°C during this
addition, which should take approximately 1 hour.[8]

o Reaction Progression: Continue stirring the reaction mixture at 0-5°C for 48 hours to ensure
the completion of the monohydrolysis.[8]
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« |solation of the Potassium Salt: Upon completion, a white solid (the potassium salt of the
product) will have precipitated. Filter this solid using a sintered funnel and wash it with diethyl
ether.[8]

 Acidification: Dissolve the collected white solid in water and acidify the solution to a pH of 3-4
using 1N hydrochloric acid. This will precipitate the desired 12-Methoxy-12-oxododecanoic
acid.[3]

e Final Product Collection and Drying: Filter the precipitated white solid, wash it with water,
and air-dry it. For complete removal of moisture, dry the product in a desiccator containing
phosphorus pentoxide.[8]

Synthesis Workflow Diagram

ccccccccccccc

Click to download full resolution via product page

Caption: Workflow for the synthesis of 12-Methoxy-12-oxododecanoic acid.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling
12-Methoxy-12-oxododecanoic acid.

e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[5][6]
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Always handle this compound in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves and safety glasses.

Conclusion

12-Methoxy-12-oxododecanoic acid is a valuable bifunctional molecule with significant
potential in polymer chemistry and organic synthesis. A thorough understanding of its physical
properties, chemical behavior, and safe handling protocols is essential for its effective and safe
utilization in a laboratory or industrial setting. This guide provides a foundational understanding
to aid researchers and developers in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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